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Compound of Interest

Compound Name: 2-Nitrobenzyl bromide

Cat. No.: B042877

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling hazardous materials like 2-Nitrobenzyl bromide. This
guide provides immediate, essential safety protocols, logistical information for handling and
disposal, and detailed personal protective equipment (PPE) requirements to foster a secure
research environment.

Chemical Identifier:

e Name: 2-Nitrobenzyl bromide

e Synonyms: alpha-Bromo-o-nitrotoluene
e CAS Number: 3958-60-9

Hazard ldentification and First Aid:

2-Nitrobenzyl bromide is classified as a hazardous chemical that can cause severe skin burns
and serious eye damage.[1] It is crucial to handle this substance with extreme care in a well-
ventilated area or a closed system.[1] In case of exposure, immediate medical attention is
required.[1]
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Exposure Route First Aid Measures

Immediately remove all contaminated clothing
) and shoes.[1][2] Rinse the affected skin area
Skin Contact ) . . :
with plenty of water.[2] Seek immediate medical

assistance.[1]

Rinse cautiously with water for several minutes.

[2][3] If present, remove contact lenses if it is
Eye Contact ) o

easy to do so and continue rinsing.[2][3]

Immediately call a poison center or doctor.[2]

Move the individual to fresh air.[2][3] If breathing

is difficult or has stopped, provide artificial

Inhalation . . . .
respiration.[2] Seek immediate medical
attention.[1]

) Do NOT induce vomiting.[1][2] Rinse the mouth

Ingestion

with water.[2] Call a physician immediately.[1]

Personal Protective Equipment (PPE):

The following table outlines the necessary PPE for handling 2-Nitrobenzyl bromide to prevent

exposure.
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PPE Category Specifications

Weatr tightly fitting safety goggles with side-
) shields conforming to EN 166 (EU) or NIOSH
Eye/Face Protection .
(US) standards.[3] A face shield is also

recommended.

Wear appropriate protective gloves and clothing
Skin Protection to prevent skin exposure.[1] Fire/flame resistant

and impervious clothing is advised.[3]

If exposure limits are exceeded or irritation
occurs, use a NIOSH/MSHA or European

Respiratory Protection ]
Standard EN 149 approved full-face respirator.

[1]3]

Operational and Disposal Plan:

Proper handling, storage, and disposal procedures are critical to ensure safety and
compliance.

Handling and Storage:

» Handling: Handle in a well-ventilated area or under an appropriate exhaust ventilation
system.[1] Avoid breathing dust, fume, gas, mist, vapors, or spray.[3] Do not eat, drink, or
smoke when using this product. Wash hands thoroughly after handling.[3]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1] Store in a
corrosives area and protect from moisture.[1] Incompatible materials to avoid include bases,
strong oxidizing agents, alcohols, and amines.[1]

Spill and Disposal:

» Spill Response: In case of a spill, sweep up and shovel the material into suitable containers
for disposal.[1] Absorb spillage to prevent material damage.

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[3][4] Do not empty into drains.[1]
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Experimental Workflow for Handling 2-Nitrobenzyl Bromide:

The following diagram outlines the standard operating procedure for safely handling 2-
Nitrobenzyl bromide from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of 2-Nitrobenzyl Bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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